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Compound of Interest

Compound Name: 2F-Viminol

Cat. No.: B1442990

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the essential personal protective equipment
(PPE), operational procedures, and disposal protocols for handling 2F-Viminol in a laboratory
setting. As a novel synthetic opioid, 2F-Viminol requires stringent safety measures to mitigate
the risks of occupational exposure. Adherence to these guidelines is critical for ensuring the
safety of all laboratory personnel.

Hazard Assessment and Quantitative Data

While a specific Safety Data Sheet (SDS) for pure, solid 2F-Viminol is not readily available,
information from the SDS for a solution of 2-fluoro Viminol in acetonitrile and data on analogous
potent synthetic opioids indicate significant health risks. The primary hazards include acute
toxicity if swallowed, in contact with skin, or inhaled, and the potential for serious eye irritation.

[1] As a potent opioid, there is also a risk of sedation, respiratory depression, and euphoria
upon exposure.

Quantitative Data Summary
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Property Value Source

2-[di(butan-2-yl)amino]-1-[1-

Chemical Name [(2-fluorophenyl)methyl]pyrrol- PubChem
2-yllethanol

Molecular Formula C21H31FN20 PubChem|[2]

Molar Mass 346.5 g/mol PubChem|[2]
Approximately twice the o

Potency Wikipedia[3]

potency of viminol.

Reported to have half the
Toxicity acute toxicity of the parent Benchchem([4]

compound, viminol.

Personal Protective Equipment (PPE) Protocol

A multi-layered PPE approach is mandatory to prevent accidental exposure to 2F-Viminol. The
following table outlines the minimum required PPE for various laboratory activities involving this
compound.
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PPE Category

Specification

Rationale

Hand Protection

Double-gloving with powder-

free nitrile gloves.[5]

Prevents skin contact and
allows for safe removal of the
outer glove in case of
contamination.

Body Protection

Disposable, fluid-resistant lab
coat with tight-fitting cuffs. For
high-risk activities (e.g.,
handling large quantities of
powder), a disposable suit

(e.g., Tyvek) is recommended.

Protects skin and personal

clothing from contamination.

Eye and Face Protection

ANSI Z87.1-compliant safety
glasses with side shields.
When there is a splash hazard,
chemical splash goggles and a

full-face shield are required.

Protects eyes and face from
splashes and airborne

particles.

Respiratory Protection

A minimum of a fit-tested
N100, R100, or P100
disposable filtering facepiece
respirator is required when
handling the solid compound
or when aerosols may be
generated.[6] For higher-risk
procedures, a powered air-
purifying respirator (PAPR)
should be considered.

Prevents inhalation of airborne

particles of the potent opioid.

Foot Protection

Closed-toe, non-porous shoes.

Protects feet from spills and

falling objects.

Operational Plan: Step-by-Step Guidance

Adherence to standardized operating procedures is critical for minimizing the risk of exposure

and ensuring a safe laboratory environment.
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Designated Work Area

All work with 2F-Viminol, particularly the handling of the pure compound, must be conducted in
a designated and clearly marked area with restricted access. This area should ideally be a
certified chemical fume hood or a glove box to contain any potential spills or aerosols.

Handling Procedures

o Engineering Controls: A certified chemical fume hood with adequate airflow must be used
when handling 2F-Viminol powder or preparing stock solutions.

o Personal Protective Equipment (PPE): Don the appropriate PPE as outlined in the table
above before entering the designated work area.

¢ Weighing and Aliquoting: Perform all weighing and aliquoting of solid 2F-Viminol within a
chemical fume hood. Use dedicated spatulas and weighing boats. Handle the compound
gently to avoid generating dust.

» Solution Preparation: Add the solvent to the 2F-Viminol powder slowly to avoid splashing.
Ensure the container is securely capped before mixing.

Spill Management

In the event of a spill, immediately alert others in the vicinity.

o Small Spills: Wearing appropriate PPE, cover the spill with an absorbent material. Gently
collect the absorbed material and place it in a sealed container for hazardous waste
disposal. Clean the spill area with a suitable decontaminating solution, followed by soap and
water.

o Large Spills: Evacuate the area and contact the institution's environmental health and safety
(EHS) department immediately.

Decontamination

All surfaces and equipment that have come into contact with 2F-Viminol must be
decontaminated.
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Personal Decontamination: In case of skin contact, immediately wash the affected area with
copious amounts of soap and water.[6] Do not use bleach or alcohol-based sanitizers on the
skin.[6]

Surface Decontamination: Wipe surfaces with a deactivating agent such as a diluted bleach
solution (if compatible with the surface material) or a commercially available product
designed for potent compound decontamination.[7][8] Follow with a thorough cleaning with
soap and water.

Disposal Plan

The disposal of 2F-Viminol and all contaminated materials must be handled with extreme care

and in accordance with all local, state, and federal regulations for hazardous waste.

Waste Segregation and Collection

All solid waste contaminated with 2F-Viminol (e.g., gloves, lab coats, weighing boats,
absorbent materials) must be collected in a dedicated, clearly labeled, and sealed hazardous
waste container.

Liquid waste containing 2F-Viminol should be collected in a separate, labeled, and sealed
hazardous waste container. Do not mix with other waste streams unless specifically
instructed to do so by your institution's EHS department.

Disposal Method

Hazardous Waste Incineration: This is the preferred method for the disposal of potent
synthetic opioids, as high-temperature incineration effectively destroys the active compound.

Licensed Waste Disposal Contractor: The disposal of chemical waste from a laboratory
setting must be handled by a licensed and qualified hazardous waste management
company. These professionals are equipped to transport and dispose of the material in
compliance with all applicable regulations.

Documentation

Maintain meticulous records of the waste generated, including the name of the chemical,

quantity, and date of disposal. The waste transporter will provide a manifest which must be
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retained for a specified period, as required by regulations.

Experimental Workflow Diagram
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Click to download full resolution via product page

Caption: Workflow for the safe handling of 2F-Viminol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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